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Compound of Interest

Compound Name: Rubidium nitrate

Cat. No.: B080625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Rubidium nitrate (RbNO₃) is a salt of rubidium and nitric acid with applications in various

scientific and industrial fields. While the toxicity of rubidium itself is considered low, the nitrate

component introduces specific hazards that necessitate careful handling and a thorough

understanding of its toxicological profile. This technical guide provides a comprehensive

overview of the hazards associated with rubidium nitrate, including its physicochemical

properties, toxicological data from preclinical studies, and the underlying mechanisms of its

toxicity. Detailed experimental protocols for key toxicological assays are described to provide a

framework for further research and safety evaluation. Particular emphasis is placed on the

primary hazard of nitrate-induced methemoglobinemia.

Physicochemical Properties
A clear understanding of the physical and chemical properties of rubidium nitrate is

fundamental to its safe handling and use in experimental settings.
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Property Value Reference

Chemical Formula RbNO₃ [1][2]

Molar Mass 147.47 g/mol [1][2]

Appearance White crystalline solid [2][3]

Density 3.11 g/cm³ [1][2]

Melting Point
310 °C (590 °F; 583 K)

(decomposes)
[1][2]

Solubility in Water
44.28 g/100 mL (16 °C), 65.0

g/100 mL (25 °C)
[2]

Solubility in Acetone Very slightly soluble [1]

Toxicological Hazards
The primary toxicological concern with rubidium nitrate is associated with the nitrate ion. In

vivo, particularly in the gastrointestinal tract, nitrate can be reduced to nitrite by bacteria.[4]

Nitrite is a more potent toxicant and is responsible for the most significant acute health effect of

nitrate exposure: methemoglobinemia.[4]

Acute Toxicity
The most commonly cited quantitative measure of acute toxicity for rubidium nitrate is the oral

median lethal dose (LD50) in rats.

Route of
Administration

Species LD50 Reference

Oral Rat 4625 mg/kg [3][5]

Symptoms of Acute Exposure:

Ingestion: Ingestion of large amounts of rubidium nitrate can lead to methemoglobinemia,

characterized by cyanosis (bluish discoloration of the skin), headache, dizziness, shortness

of breath, and in severe cases, respiratory distress and death.[3]
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Inhalation: Inhalation of dust may irritate the respiratory tract.[6]

Skin Contact: May cause skin irritation.[6]

Eye Contact: May cause serious eye irritation.[6]

Genotoxicity and Carcinogenicity
There is limited specific data on the genotoxicity of rubidium nitrate. However, the nitrate ion

is a precursor to nitrosamines, some of which are known carcinogens. The International

Agency for Research on Cancer (IARC) has classified ingested nitrate or nitrite under

conditions that result in endogenous nitrosation as "probably carcinogenic to humans" (Group

2A).[7]

Fire and Explosion Hazards
Rubidium nitrate is a strong oxidizer and can intensify fires.[6] It may cause fire or explosion

when in contact with combustible materials.[3]

Parameter Value Reference

GHS Classification Oxidizing solids, Category 2 [6][8]

NFPA 704 Rating
Health: 1, Flammability: 0,

Instability: 0, Special: OX
[2]

Experimental Protocols
Detailed methodologies for key toxicological assessments are crucial for the reproducibility and

interpretation of safety data. The following are representative protocols based on OECD

guidelines.

Acute Oral Toxicity (based on OECD Guideline 401)
Objective: To determine the median lethal dose (LD50) of rubidium nitrate following a single

oral administration.

Experimental Workflow:
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Animal Preparation

Dose Administration

Observation and Data Collection Data Analysis

Select healthy young adult rats Acclimatize animals to laboratory conditions Fast animals overnight prior to dosing Prepare graded doses of Rubidium Nitrate in distilled water

Administer a single dose by gavage

Control group receives vehicle only

Observe animals for mortality and clinical signs of toxicity for 14 days Record body weights at regular intervals Perform gross necropsy on all animals Calculate LD50 value using statistical methods (e.g., Probit analysis)

Cell Culture

Treatment

Neutral Red Assay Data Analysis

Culture CHO cells in appropriate medium Seed cells into 96-well plates Incubate until cells reach desired confluency Prepare serial dilutions of Rubidium Nitrate

Expose cells to different concentrations for 24 hours

Include untreated and vehicle controls

Incubate cells with Neutral Red dye Wash cells and extract the dye Measure absorbance at 540 nm Calculate cell viability as a percentage of the control Determine the IC50 value
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Ingestion and Conversion

Systemic Absorption and Hemoglobin Oxidation

Physiological Consequences

Ingestion of Rubidium Nitrate (RbNO₃)

Bacterial Reduction in GI Tract

Nitrite (NO₂⁻)

Absorption into Bloodstream

Oxidation

Hemoglobin (Fe²⁺)

Methemoglobin (Fe³⁺)

Reduced Oxygen Carrying Capacity

Tissue Hypoxia

Cyanosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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